Cas no 30411-81-5 (2-ethyl-5-methyl-1H-1,3-benzodiazole)

2-ethyl-5-methyl-1H-1,3-benzodiazole structure
30411-81-5 structure
Product Name:2-ethyl-5-methyl-1H-1,3-benzodiazole
CAS No:30411-81-5
MF:C10H12N2
MW:160.215682029724
CID:313199
PubChem ID:134287
Update Time:2025-04-19

2-ethyl-5-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-ethyl-6-methyl-
    • 2-ethyl-6-methyl-1H-Benzimidazole
    • 2-Ethyl-5-methyl-1H-benzoimidazole
    • 2-ethyl-5-methylbenzimidazole
    • 5-methyl-2-ethylbenzimidazole
    • 2-ethyl-5-methyl-1H-1,3-benzodiazole
    • SCHEMBL10038839
    • CHEMBL169534
    • ethyl-5 methyl benzimidazole
    • A18604
    • 1H-Benzimidazole, 2-ethyl-6-methyl-
    • Z57370319
    • BB 0219449
    • F3257-0252
    • 2-ethyl-6-methyl-1H-1,3-benzodiazole
    • 2-ETHYL-5-METHYL-1H-1,3-BENZIMIDAZOLE
    • BDBM50404892
    • 25H6FK48QV
    • ETHYL-5-METHYLBENZIMIDAZOLE, 2-
    • 2-Ethyl-5-methyl-1H-benzimidazole
    • UNII-25H6FK48QV
    • CS-0233162
    • AKOS000275604
    • FT-0732075
    • 30411-81-5
    • 2-ethyl-5-methyl-benzimidazole
    • EN300-131349
    • DTXSID00184495
    • Inchi: 1S/C10H12N2/c1-3-10-11-8-5-4-7(2)6-9(8)12-10/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: ICWSZURISQHRLN-UHFFFAOYSA-N
    • SMILES: N1C(CC)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 160.10000
  • Monoisotopic Mass: 160.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.111
  • Boiling Point: 354.6°C at 760 mmHg
  • Flash Point: 184.2°C
  • Refractive Index: 1.625
  • PSA: 28.68000
  • LogP: 2.43370

2-ethyl-5-methyl-1H-1,3-benzodiazole Pricemore >>

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